Cas no 1340125-32-7 (5-Bromo-2-(tetrahydro-2H-pyran-4-yloxy)pyrimidine)
5-Bromo-2-(tetrahydro-2H-pyran-4-yloxy)pyrimidine Chemical and Physical Properties
Names and Identifiers
-
- 5-bromo-2-[(tetrahydro-2H-pyran-4-yl)oxy]Pyrimidine
- 5-bromo-2-(tetrahydro-2H-pyran-4-yloxy)pyrimidine
- JVJOQSNQZAOWAH-UHFFFAOYSA-N
- 5-bromo-2-(oxan-4-yloxy)pyrimidine
- Pyrimidine, 5-bromo-2-[(tetrahydro-2H-pyran-4-yl)oxy]-
- 5-Bromo-2-(tetrahydro-2H-pyran-4-yloxy)pyrimidine
-
- Inchi: 1S/C9H11BrN2O2/c10-7-5-11-9(12-6-7)14-8-1-3-13-4-2-8/h5-6,8H,1-4H2
- InChI Key: JVJOQSNQZAOWAH-UHFFFAOYSA-N
- SMILES: BrC1C=NC(=NC=1)OC1CCOCC1
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 168
- Topological Polar Surface Area: 44.2
5-Bromo-2-(tetrahydro-2H-pyran-4-yloxy)pyrimidine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1678502-250mg |
5-Bromo-2-((tetrahydro-2H-pyran-4-yl)oxy)pyrimidine |
1340125-32-7 | 98% | 250mg |
¥2773.00 | 2024-08-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1678502-1g |
5-Bromo-2-((tetrahydro-2H-pyran-4-yl)oxy)pyrimidine |
1340125-32-7 | 98% | 1g |
¥6948.00 | 2024-08-09 |
5-Bromo-2-(tetrahydro-2H-pyran-4-yloxy)pyrimidine Related Literature
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
Additional information on 5-Bromo-2-(tetrahydro-2H-pyran-4-yloxy)pyrimidine
Comprehensive Overview of 5-Bromo-2-(tetrahydro-2H-pyran-4-yloxy)pyrimidine (CAS No. 1340125-32-7)
5-Bromo-2-(tetrahydro-2H-pyran-4-yloxy)pyrimidine (CAS No. 1340125-32-7) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its pyrimidine core and tetrahydro-2H-pyran-4-yloxy substituent, serves as a versatile intermediate in the synthesis of bioactive molecules. Its unique structural features make it a valuable building block for drug discovery, particularly in the development of kinase inhibitors and antiviral agents.
The growing interest in 5-Bromo-2-(tetrahydro-2H-pyran-4-yloxy)pyrimidine is driven by its potential applications in addressing modern healthcare challenges. Researchers are exploring its role in targeting cancer therapeutics, as pyrimidine derivatives are known to interfere with DNA replication in rapidly dividing cells. Additionally, its modular synthetic pathway allows for efficient derivatization, enabling the creation of libraries for high-throughput screening. This aligns with current trends in precision medicine and AI-driven drug design, where such compounds are increasingly valuable.
From a chemical perspective, the bromine atom at the 5-position of the pyrimidine ring provides an excellent handle for further functionalization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings. This reactivity is particularly relevant in the context of green chemistry initiatives, as researchers seek more sustainable methods for constructing complex molecular architectures. The tetrahydro-2H-pyran-4-yloxy group contributes to the compound's solubility profile, addressing a common challenge in drug development where poor bioavailability often limits therapeutic potential.
In the field of material science, derivatives of 5-Bromo-2-(tetrahydro-2H-pyran-4-yloxy)pyrimidine have shown promise as precursors for organic electronic materials. The compound's ability to participate in π-stacking interactions makes it interesting for developing organic semiconductors, a rapidly growing area as industries seek alternatives to traditional silicon-based technologies. This application is particularly timely given the global push toward flexible electronics and wearable technologies.
The synthesis and characterization of 5-Bromo-2-(tetrahydro-2H-pyran-4-yloxy)pyrimidine typically involve advanced analytical techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods ensure the compound's purity and structural integrity, which are critical for its applications in sensitive research areas. Recent advancements in automated synthesis platforms have made the production of such specialized compounds more efficient, supporting the growing demand from both academic and industrial research laboratories.
As the scientific community continues to explore the potential of 5-Bromo-2-(tetrahydro-2H-pyran-4-yloxy)pyrimidine, its role in addressing contemporary challenges in drug discovery and material innovation becomes increasingly apparent. The compound's versatility and the growing body of research surrounding it position it as an important tool in the development of next-generation therapeutics and advanced materials. With ongoing research into its properties and applications, this compound is likely to remain a focus of scientific investigation for years to come.
1340125-32-7 (5-Bromo-2-(tetrahydro-2H-pyran-4-yloxy)pyrimidine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)